N-(2,4-dimethylphenyl)-4-(4-methylphenoxy)butanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-(4-methylphenoxy)butanamide
• InChI: InChI=1S/C19H23NO2/c1-14-6-9-17(10-7-14)22-12-4-5-19(21)20-18-11-8-15(2)13-16(18)3/h6-11,13H,4-5,12H2,1-3H3,(H,20,21)
• InChI Key: OEQIYQCXLDHJMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCC(=O)NC2=C(C=C(C=C2)C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-(2,4-dimethylphenyl)-4-(4-methylphenoxy)butanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a butanamide backbone substituted with 2,4-dimethylphenyl and 4-methylphenoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dimethylphenyl)-4-(4-methylphenoxy)butanamide typically involves the reaction of 2,4-dimethylphenylamine with 4-(4-methylphenoxy)butanoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is typically conducted in an organic solvent, such as dichloromethane, at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dimethylphenyl)-4-(4-methylphenoxy)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The aromatic rings in the compound can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

N-(2,4-dimethylphenyl)-4-(4-methylphenoxy)butanamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-4-(4-methylphenoxy)butanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-dimethylphenyl)-4-(4-chlorophenoxy)butanamide
• N-(2,4-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide
• N-(2,4-dimethylphenyl)-4-(4-fluorophenoxy)butanamide

Uniqueness

N-(2,4-dimethylphenyl)-4-(4-methylphenoxy)butanamide is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of both 2,4-dimethylphenyl and 4-methylphenoxy groups provides distinct steric and electronic properties, differentiating it from other similar compounds.